Cas no 17847-51-7 (Phenol, 3,4-dichloro-, acetate)

• Product Name: Phenol, 3,4-dichloro-, acetate
• CAS No: 17847-51-7
• MF: C₈H₆Cl₂O₂
• MW: 205.03804063797
• CID: 230623
• PubChem ID: 519481
• Update Time: 2025-06-08

Phenol, 3,4-dichloro-, acetate Chemical and Physical Properties

Names and Identifiers

• Phenol, 3,4-dichloro-, acetate
• 1-acetoxy-3,4-dichlorobenzene
• 3,4-dichlorophenol sodium salt
• 3,4-Dichlorophenyl Acetate
• 3.4-dichlorphenyl acetate
• 4-Acetoxy-1,2-dichlor-benzol
• sodium 3,4-dichlorobenzen-1-olate
• Sodium 3,4-dichlorophenolate
• sodium 3,4-dichlorophenoxide
• (3,4-dichlorophenyl) acetate
• 3,4-Dichlorphenol-acetat
• DTXSID60939084
• SCHEMBL473532
• Q63398452
• 3,4-Dichlorophenyl acetate #
• Acetic acid, 3,4-dichlorophenyl ester
• 17847-51-7
• 3,4-Dichlorophenol acetate

• Inchi： 1S/C8H6Cl2O2/c1-5(11)12-6-2-3-7(9)8(10)4-6/h2-4H,1H3
• InChI Key： OSKGYRIYNMZFSJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OC(C)=O)Cl

Computed Properties

• Exact Mass: 203.97400
• Monoisotopic Mass: 220.977225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 123
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4
• XLogP3: 3

Experimental Properties

• PSA: 26.30000
• LogP: 2.91870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Phenol, 3,4-dichloro-, acetate

Comprehensive Analysis of Phenol, 3,4-dichloro-, acetate (CAS No. 17847-51-7): Properties, Applications, and Industry Trends

Phenol, 3,4-dichloro-, acetate (CAS No. 17847-51-7), also known as 3,4-dichlorophenyl acetate, is a specialized organic compound with significant relevance in industrial and research applications. This ester derivative of 3,4-dichlorophenol exhibits unique chemical properties, making it valuable for synthetic chemistry, material science, and niche manufacturing processes. Its molecular structure combines a phenolic ring with chlorine substituents and an acetyl group, offering both reactivity and stability under controlled conditions.

In recent years, the demand for halogenated phenolic compounds like Phenol, 3,4-dichloro-, acetate has grown due to their role as intermediates in agrochemicals, pharmaceuticals, and specialty polymers. Researchers frequently search for "synthesis of 3,4-dichlorophenyl acetate" or "CAS 17847-51-7 applications," reflecting its technical importance. The compound’s balanced lipophilicity and electrophilic character enable its use in cross-coupling reactions, a topic trending in green chemistry forums.

From an environmental perspective, the biodegradability and ecotoxicology of chlorinated phenol derivatives are hotly debated. While Phenol, 3,4-dichloro-, acetate is not classified as a high-risk substance, its handling requires adherence to standard laboratory safety protocols. Industry reports highlight its utility in producing UV stabilizers and flame retardants, aligning with the global push for sustainable materials. Searches for "eco-friendly halogenated compounds" often intersect with discussions about this chemical.

The spectroscopic profile of CAS 17847-51-7—including IR, NMR, and mass spectrometry data—is well-documented, aiding in quality control and regulatory compliance. Analytical chemists emphasize its distinct 1H-NMR peaks near δ 2.3 (acetyl methyl) and δ 7.4–7.8 (aromatic protons), which simplify identification. These features are critical for laboratories verifying "purity of 3,4-dichlorophenyl acetate" or troubleshooting synthesis yields.

Emerging trends link Phenol, 3,4-dichloro-, acetate to advanced material science. For instance, its incorporation into epoxy resin modifiers has been explored to enhance thermal stability—a priority for aerospace and electronics industries. Such applications respond to popular queries like "high-performance polymer additives" or "heat-resistant coatings." Patent databases reveal ongoing innovations leveraging this compound’s molecular versatility.

Regulatory frameworks such as REACH and TSCA govern the commercial use of CAS 17847-51-7, requiring manufacturers to disclose toxicity and exposure data. While not restricted, its handling guidelines are frequently updated, prompting searches for "3,4-dichlorophenyl acetate SDS" or "safe storage of phenolic esters." Proactive compliance remains a keystone for stakeholders.

In conclusion, Phenol, 3,4-dichloro-, acetate exemplifies how niche chemicals drive innovation across sectors. Its dual role as a reactive intermediate and functional additive underscores its industrial value, while ongoing research addresses sustainability concerns. For synthetic chemists and material engineers, mastering its applications is key to unlocking next-generation solutions.